Cas no 180207-27-6 (4-Thiazoleethanol,2-(methylamino)-)

• Product Name: 4-Thiazoleethanol,2-(methylamino)-
• CAS No: 180207-27-6
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 113392
• PubChem ID: 45121870
• Update Time: 2025-04-18

4-Thiazoleethanol,2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanol,2-(methylamino)-
• 2-[2-(methylamino)-1,3-thiazol-4-yl]ethanol
• 4-Thiazoleethanol, 2-(methylamino)-
• 180207-27-6
• 4-Thiazoleethanol, 2-(methylamino)-
• DB-272918

• Inchi： 1S/C6H10N2OS/c1-7-6-8-5(2-3-9)4-10-6/h4,9H,2-3H2,1H3,(H,7,8)
• InChI Key： CIYMXSNNIGGYNL-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(=C1)CCO

Computed Properties

• Exact Mass: 158.0515
• Monoisotopic Mass: 158.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.4A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 45.15